Cas no 7499-69-6 ((3-nitrophenyl)(thiophen-2-yl)methanone)

• Product Name: (3-nitrophenyl)(thiophen-2-yl)methanone
• CAS No: 7499-69-6
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• CID: 980892
• PubChem ID: 348407
• Update Time: 2025-04-19

(3-nitrophenyl)(thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-nitrophenyl)(thiophen-2-yl)methanone
• (3-nitrophenyl)-thiophen-2-ylmethanone
• (3-nitro-phenyl)-[2]thienyl ketone
• (3-Nitro-phenyl)-[2]thienyl-keton
• (3-nitrophenyl)-2-thienylketone
• (3-nitrophenyl)-thien-2-ylketone
• (3-nitro-phenyl)-thiophen-2-yl-methanone
• 3-(2-thenoyl)nitrobenzene
• 3-nitrophenyl 2-thienyl ketone
• AC1L89HO
• NSC407688
• STK695331
• SureCN7785648
• NSC-407688
• SCHEMBL7785648
• 3-nitrophenyl thiophen-2-yl ketone
• AKOS002332905
• 7499-69-6
• DTXSID40324777
• DS-018338

• Inchi： 1S/C11H7NO3S/c13-11(10-5-2-6-16-10)8-3-1-4-9(7-8)12(14)15/h1-7H
• InChI Key： KMSMPSLCVVLOQF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 233.01471
• Monoisotopic Mass: 233.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.381
• Boiling Point: 393.9°C at 760 mmHg
• Flash Point: 192°C
• Refractive Index: 1.641
• PSA: 60.21
• LogP: 3.41050